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Compound of Interest

Compound Name: Allyl vinyl ether

Cat. No.: B1594437 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Allyl vinyl ether in a laboratory setting. The following step-

by-step guidance is intended for researchers, scientists, and drug development professionals

to ensure safe and compliant use of this chemical.

Allyl vinyl ether is a highly flammable liquid and vapor that is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict safety

procedures is mandatory to mitigate these risks.

Key Hazard and Safety Data
The following table summarizes the critical quantitative data for Allyl vinyl ether.
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Property Value Source

CAS Number 3917-15-5 [1]

Molecular Formula C₅H₈O [3]

Molecular Weight 84.12 g/mol [3]

Appearance Colorless Liquid [2]

Flash Point -21 °C / -5.8 °F [4]

Boiling Point 65 - 66 °C / 149 - 150.8 °F [4]

GHS Hazard Statements
H225, H302, H315, H319,

H335
[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Allyl vinyl ether. The following

equipment is mandatory to minimize exposure.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield

should also be used where there is a significant risk of splashing.[5][6]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are required.[6] Always inspect

gloves for integrity before use and remove them using the proper technique to avoid skin

contact.

Protective Clothing: A flame-retardant lab coat or coveralls should be worn. For large-scale

operations or in the event of a spill, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: All work with Allyl vinyl ether should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[2] If engineering controls are

insufficient or during emergency situations, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.[7]
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Standard Operating and Disposal Procedures
Handling and Storage Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and in good working order.[1][2]

Ventilation: Always handle Allyl vinyl ether in a certified chemical fume hood to minimize

inhalation exposure.[8]

Ignition Sources: This substance is highly flammable.[1][2] Keep it away from open flames,

hot surfaces, sparks, and any other potential ignition sources.[1][2]

Equipment: Use only non-sparking tools and explosion-proof equipment.[4] All metal

equipment should be grounded to prevent static discharge.[1][2]

Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable

liquids.[1][2] Keep containers tightly closed when not in use.[1][2] Allyl vinyl ether should be

refrigerated for storage.[9]

Spill Response Protocol:

Evacuation: In the event of a spill, immediately evacuate all non-essential personnel from the

area.

Ventilation: Ensure the area is well-ventilated to disperse vapors.

Ignition Source Removal: Remove all sources of ignition from the vicinity of the spill.[10]

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain and

soak up the spill.[1] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a suitable, sealed, and properly labeled container for hazardous waste

disposal.[4]

Disposal Protocol:
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Waste Classification: Allyl vinyl ether and any contaminated materials are considered

hazardous waste.[2]

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

label must clearly state "Hazardous Waste" and identify the contents.

Disposal Method: Disposal must be conducted through a licensed hazardous waste disposal

facility, typically via incineration.[4] Never pour Allyl vinyl ether down the drain or mix it with

other waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department.[4]

Empty Containers: Empty containers retain product residue and can be dangerous.[2] They

must be treated as hazardous waste and disposed of accordingly.[2]

Emergency First Aid Procedures
Immediate medical attention is crucial in the event of exposure.

Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1] If breathing is difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Skin Contact: If skin contact occurs, immediately remove all contaminated clothing.[10] Wash

the affected area with plenty of soap and water for at least 15 minutes.[1][2] If skin irritation

persists, seek medical attention.[1][2]

Eye Contact: In case of eye contact, immediately rinse the eyes cautiously with plenty of

water for at least 15 minutes, making sure to flush under the eyelids.[1][2] Remove contact

lenses if present and easy to do so. Continue rinsing and get immediate medical attention.[1]

[2]

Ingestion: If swallowed, do NOT induce vomiting. Clean the mouth with water and drink

plenty of water afterward.[1][2] Call a poison control center or doctor immediately for

treatment advice.[1]

Workflow for Handling Allyl Vinyl Ether
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Preparation
- Review SDS

- Verify fume hood function
- Locate safety shower/eyewash

Don Appropriate PPE
- Safety Goggles & Face Shield

- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves

Chemical Handling
- Work in fume hood
- Ground equipment

- Use non-sparking tools
- Keep away from ignition sources

Spill Occurs?

During OperationPersonnel Exposure?

During Operation

Waste Disposal
- Collect in labeled hazardous waste container

- Arrange for licensed disposal

After Use

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Refrigerate

End of Operation

No

Spill Response Protocol
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material

- Collect for disposal

Yes

No

First Aid Protocol
- Move to fresh air (Inhalation)
- Wash skin for 15 min (Skin)

- Rinse eyes for 15 min (Eyes)
- Do NOT induce vomiting (Ingestion)
- Seek immediate medical attention

Yes
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Caption: Workflow for the safe handling, storage, and emergency response for Allyl vinyl
ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. Allyl vinyl ether | C5H8O | CID 221523 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. epa.gov [epa.gov]

6. hsa.ie [hsa.ie]

7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

8. chemistry.ucla.edu [chemistry.ucla.edu]

9. Allyl vinyl ether | 3917-15-5 [sigmaaldrich.com]

10. nj.gov [nj.gov]

To cite this document: BenchChem. [Essential Guide to Handling Allyl Vinyl Ether: Safety,
Operations, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594437#personal-protective-equipment-for-
handling-allyl-vinyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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